Tert-butyl 3-iodopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-iodopyrrolidine-1-carboxylate is a chemical compound with the CAS Number: 774234-25-2 . It has a molecular weight of 297.14 . The IUPAC name for this compound is tert-butyl 3-iodo-1-pyrrolidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16INO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is a solid or semi-solid or lump or liquid . It has a predicted density of 1.56±0.1 g/cm3 and a predicted boiling point of 300.7±35.0 °C .Scientific Research Applications
1. Synthesis of Pharmaceutically Active Substances
Tert-butyl 3-iodopyrrolidine-1-carboxylate is used as a building block in the synthesis of various pharmaceutically active substances. For example, an economical synthesis process was developed for tert-butyl (S)-3-aminopyrrolidine-1-carboxylate, starting from L-aspartic acid, which is crucial for industrial preparation of pharmaceuticals (Han et al., 2018).
2. Chiral Auxiliary and Dipeptide Synthesis
The compound has been used in chiral auxiliary applications and as a chiral Aib building block in dipeptide synthesis. This application is significant in the synthesis of enantiomerically pure compounds, demonstrating its versatility in chemical synthesis (Studer, Hintermann & Seebach, 1995).
3. Antibacterial Agent Synthesis
This compound derivatives have been synthesized and tested for antibacterial activities. These derivatives demonstrate potent in vitro and in vivo antibacterial properties, making them candidates for clinical evaluation as new antibacterial agents (Bouzard et al., 1989).
4. Mechanism and Application in Organic Synthesis
The compound has been studied for its mechanism in tert-butyloxycarbonyl (Boc) group migration via a base-generated alkoxide. This understanding is crucial for applications in organic synthesis, especially for compounds involving tert-butyloxycarbonyl protections (Xue & Silverman, 2010).
5. Photooxidation and Pyrrole Synthesis
The compound has been utilized in the photooxidation of pyrroles, leading to the production of bipyrrolic products. This process is important for the synthesis of complex pyrrole-based structures, which are relevant in various chemical applications (Wasserman et al., 1996).
Safety and Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302+H312+H332 , indicating that it is harmful if swallowed, in contact with skin, or if inhaled. The precautionary statement is P280 , which means protective gloves/protective clothing/eye protection/face protection should be used.
properties
IUPAC Name |
tert-butyl 3-iodopyrrolidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16INO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFTPTQLIAIOWLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80631558 | |
Record name | tert-Butyl 3-iodopyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80631558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
774234-25-2 | |
Record name | tert-Butyl 3-iodopyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80631558 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-iodopyrrolidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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